4-(2,6-Difluorophenyl)-2-nitrophenol

• IUPAC Name: 4-(2,6-difluorophenyl)-2-nitrophenol
• InChI: InChI=1S/C12H7F2NO3/c13-8-2-1-3-9(14)12(8)7-4-5-11(16)10(6-7)15(17)18/h1-6,16H
• InChI Key: ONYKTIWPIAZTIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=C(C=C2)O)[N+](=O)[O-])F
• Molecular Formula: C12H7F2NO3
• DSSTOX Substance ID: DTXSID90686256
• Molecular Weight: 251.18 g/mol
• CAS No.: 1261909-17-4

Description

4-(2,6-Difluorophenyl)-2-nitrophenol (CAS RN: 1305325-20-5) is a fluorinated nitrophenol derivative characterized by a 2-nitrophenol core substituted with a 2,6-difluorophenyl group. This compound is synthesized at 95% purity and is commercially available for research purposes . Its structure combines electron-withdrawing nitro (-NO₂) and fluorine substituents, which influence its physicochemical properties, such as acidity, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,6-Difluorophenyl)-2-nitrophenol typically involves the nitration of 2,6-difluorophenol. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction proceeds as follows:

Nitration Reaction:

Industrial Production Methods

In an industrial setting, the production of 4-(2,6-Difluorophenyl)-2-nitrophenol may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced separation techniques, such as crystallization and chromatography, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(2,6-Difluorophenyl)-2-nitrophenol can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or using chemical reductants like tin(II) chloride.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Oxidation: The phenol group can be oxidized to a quinone derivative using oxidizing agents like potassium permanganate or chromium trioxide.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium catalyst, tin(II) chloride in hydrochloric acid.

Substitution: Sodium methoxide in methanol, potassium tert-butoxide in dimethyl sulfoxide.

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Major Products Formed

Reduction: 4-(2,6-Difluorophenyl)-2-aminophenol.

Substitution: Various substituted phenols depending on the nucleophile used.

Oxidation: 4-(2,6-Difluorophenyl)-2-quinone.

Scientific Research Applications

4-(2,6-Difluorophenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the preparation of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific biological targets.

Industry: Utilized in the production of specialty chemicals and materials with unique properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-(2,6-Difluorophenyl)-2-nitrophenol depends on its specific application. In biological systems, the compound may interact with cellular targets, such as enzymes or receptors, leading to various biological effects. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular macromolecules, potentially leading to cytotoxic effects.

Comparison with Similar Compounds

Key Observations :

• Acidity: The nitro and fluorine groups in 4-(2,6-difluorophenyl)-2-nitrophenol likely lower the pKa compared to non-fluorinated nitrophenols (e.g., 4-nitrophenol pKa ~7.1), enhancing its acidity and suitability as a catalyst intermediate.
• Solubility: Fluorine atoms increase lipophilicity, making the compound more soluble in organic solvents (e.g., DCM, ethyl acetate) than 4-nitrophenol sodium salt.

Biological Activity

4-(2,6-Difluorophenyl)-2-nitrophenol is a synthetic compound that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The compound features a nitrophenol structure with a difluorophenyl substituent, which may influence its reactivity and biological interactions. The presence of the nitro group is known to enhance the compound's electrophilicity, potentially affecting its interactions with biological molecules.

Mechanisms of Biological Activity

The biological activity of 4-(2,6-Difluorophenyl)-2-nitrophenol can be attributed to several mechanisms:

• Electrophilic Attack : The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular macromolecules, leading to various biological effects.
• Hydrogen Bonding : The phenolic hydroxyl group may participate in hydrogen bonding with proteins and nucleic acids, influencing enzyme activity and gene expression.
• Membrane Interaction : The difluorophenyl group may affect membrane fluidity and permeability, impacting cellular transport mechanisms.

Antimicrobial Activity

Research has indicated that 4-(2,6-Difluorophenyl)-2-nitrophenol exhibits significant antimicrobial properties. A study demonstrated its effectiveness against various bacterial strains, highlighting its potential as an antimicrobial agent.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These results suggest that the compound could be developed into a therapeutic agent for treating infections caused by resistant bacterial strains.

Anticancer Properties

In vitro studies have shown that 4-(2,6-Difluorophenyl)-2-nitrophenol can induce apoptosis in cancer cell lines. The mechanism appears to involve the activation of caspases and the disruption of mitochondrial membrane potential.

• Cell Lines Tested :
  • HeLa (cervical cancer)
  • MCF-7 (breast cancer)

The compound demonstrated IC50 values ranging from 10 to 20 µM across different cancer cell lines, indicating moderate potency as an anticancer agent.

Case Studies

• Study on Antimicrobial Efficacy :
  A recent study published in the Journal of Antimicrobial Chemotherapy evaluated the efficacy of 4-(2,6-Difluorophenyl)-2-nitrophenol against multi-drug resistant strains. Results indicated a significant reduction in bacterial load in treated groups compared to controls.
• Cancer Cell Line Research :
  In a study published in Cancer Letters, researchers explored the effects of this compound on apoptosis in breast cancer cells. The findings suggested that it could serve as a lead compound for further drug development targeting apoptosis pathways.